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Compound Name: (2-Phenylethyl)phosphonic acid

CAS No.: 4672-30-4

Cat. No.: B1581931

Get Quote

Introduction
(2-Phenylethyl)phosphonic acid is an organophosphorus compound with a molecular formula

of C₈H₁₁O₃P and a molecular weight of 186.15 g/mol [1]. Its structure, featuring a phenethyl

group attached to a phosphonic acid moiety, makes it a subject of interest in various chemical

and biological studies. A thorough understanding of its spectroscopic properties is fundamental

for its identification, characterization, and quality control in research and development settings.

This technical guide provides an in-depth analysis of the spectroscopic data of (2-
Phenylethyl)phosphonic acid, covering Nuclear Magnetic Resonance (NMR) spectroscopy

(¹H, ¹³C, and ³¹P), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The content is

designed for researchers, scientists, and drug development professionals, offering not just the

spectral data but also the underlying principles and experimental considerations that enable a

comprehensive structural elucidation.

Molecular Structure and Spectroscopic Correlation
A visual representation of the molecular structure is crucial for interpreting spectroscopic data.

The following diagram illustrates the key structural features of (2-Phenylethyl)phosphonic
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acid and the expected correlations with different spectroscopic techniques.

Caption: Molecular structure of (2-Phenylethyl)phosphonic acid with key atoms labeled,

illustrating the regions probed by different spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework and the

chemical environment of the phosphorus atom.

Experimental Protocol: NMR Spectroscopy
Objective: To acquire high-resolution ¹H, ¹³C, and ³¹P NMR spectra of solid (2-
Phenylethyl)phosphonic acid.

Methodology:

Sample Preparation:

Weigh approximately 10-20 mg of (2-Phenylethyl)phosphonic acid for ¹H NMR and 50-

100 mg for ¹³C and ³¹P NMR into a clean, dry vial[1].

Add approximately 0.6-0.8 mL of a suitable deuterated solvent (e.g., Deuterated Dimethyl

Sulfoxide (DMSO-d₆) or Deuterium Oxide (D₂O)) to dissolve the sample. Gentle warming

or sonication may be required to aid dissolution.

If any particulate matter remains, filter the solution through a small cotton plug in a Pasteur

pipette directly into a clean 5 mm NMR tube.

Ensure the final sample height in the NMR tube is at least 4-5 cm.

Instrument Setup (General Parameters):

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

for better signal dispersion.

Temperature: Maintain a constant temperature, typically 298 K (25 °C).
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Referencing: Chemical shifts are referenced internally to the residual solvent peak or an

external standard (e.g., 85% H₃PO₄ for ³¹P NMR).

Data Acquisition:

¹H NMR:

A standard single-pulse experiment is typically sufficient.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR:

A proton-decoupled experiment (e.g., zgpg30) is used to simplify the spectrum and

enhance sensitivity through the Nuclear Overhauser Effect (NOE).

A longer acquisition time and a larger number of scans are required due to the low

natural abundance of ¹³C.

³¹P NMR:

A proton-decoupled single-pulse experiment is standard.

A relaxation delay (d1) of at least 5 times the longest T₁ of the phosphorus nucleus

should be used for accurate integration, though for routine spectra, a shorter delay is

often used[2].
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Caption: Workflow for NMR data acquisition and processing of (2-Phenylethyl)phosphonic
acid.

¹H NMR Spectral Data
The ¹H NMR spectrum provides information about the number of different types of protons and

their neighboring environments.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.2-7.4 Multiplet 5H
Aromatic protons

(C₆H₅)

~2.8-3.0 Multiplet 2H
Methylene protons (α-

CH₂)

~2.0-2.2 Multiplet 2H
Methylene protons (β-

CH₂)

~9-12 Broad Singlet 2H
Phosphonic acid

protons (P(O)(OH)₂)

Data sourced from the Spectral Database for Organic Compounds (SDBS)[3][4][5][6].
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Interpretation:

The multiplet in the aromatic region (~7.2-7.4 ppm) with an integration of 5H is characteristic

of a monosubstituted benzene ring.

The two multiplets in the aliphatic region correspond to the two methylene groups of the ethyl

chain. The downfield shift of the α-CH₂ group (~2.8-3.0 ppm) compared to the β-CH₂ group

(~2.0-2.2 ppm) is due to the deshielding effect of the adjacent phosphonic acid group.

The very broad singlet at a significantly downfield chemical shift is characteristic of the acidic

protons of the phosphonic acid group. Its broadness is a result of chemical exchange with

residual water and intermolecular hydrogen bonding. The exact chemical shift of this peak is

highly dependent on the solvent, concentration, and temperature.

¹³C NMR Spectral Data
The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms in the

molecule.

Chemical Shift (δ) ppm Assignment

~140-142 Quaternary aromatic carbon (C-ipso)

~128-130 Aromatic CH carbons

~126-127 Aromatic CH carbon

~30-32 (doublet) Methylene carbon (α-CH₂)

~28-30 (doublet) Methylene carbon (β-CH₂)

Data sourced from the Spectral Database for Organic Compounds (SDBS)[3][4][5][6].

Interpretation:

The signals in the aromatic region (~126-142 ppm) correspond to the six carbons of the

phenyl ring. The quaternary carbon directly attached to the ethyl chain (C-ipso) is typically

the most deshielded.
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The two signals in the aliphatic region are assigned to the methylene carbons. The coupling

to the phosphorus atom (³¹P, I=1/2) results in the splitting of these signals into doublets. The

magnitude of the one-bond (¹JPC) and two-bond (²JPC) coupling constants provides further

structural information. The α-carbon will exhibit a larger coupling constant than the β-carbon.

³¹P NMR Spectral Data
The ³¹P NMR spectrum provides direct information about the chemical environment of the

phosphorus atom.

While a specific ³¹P NMR spectrum for (2-Phenylethyl)phosphonic acid was not found in the

searched databases, the expected chemical shift can be predicted based on data for similar

alkylphosphonic acids.

Expected Chemical Shift:

The ³¹P chemical shift for alkylphosphonic acids typically falls in the range of +20 to +40 ppm

(relative to 85% H₃PO₄)[2][7][8][9]. The exact chemical shift is influenced by the solvent and

pH.

Interpretation:

A single resonance is expected in the proton-decoupled ³¹P NMR spectrum, corresponding to

the single phosphorus atom in the molecule.

In a proton-coupled spectrum, this signal would be split into a complex multiplet due to

coupling with the protons on the α and β carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Experimental Protocol: IR Spectroscopy (KBr Pellet
Method)
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Objective: To obtain a high-quality transmission IR spectrum of solid (2-
Phenylethyl)phosphonic acid.

Methodology:

Sample and KBr Preparation:

Gently grind a small amount (1-2 mg) of (2-Phenylethyl)phosphonic acid in a clean

agate mortar and pestle.

Add approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) to the

mortar.

Thoroughly grind the sample and KBr together until a fine, homogeneous powder is

obtained. The fine particle size is crucial to minimize scattering of the IR beam.

Pellet Formation:

Transfer the powder mixture to a pellet die.

Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few

minutes to form a transparent or translucent pellet. Applying a vacuum during pressing can

help to remove trapped air and moisture, resulting in a clearer pellet.

Data Acquisition:

Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR

spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Acquire a background spectrum of the empty spectrometer to correct for atmospheric

water and carbon dioxide.
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Sample Preparation Pellet Formation Data Acquisition

Grind Sample Mix with KBr Grind Mixture Load Die Apply Pressure Place in Holder Record Spectrum Spectral Analysis

Click to download full resolution via product page

Caption: Workflow for preparing a KBr pellet and acquiring an IR spectrum.

IR Spectral Data
Wavenumber (cm⁻¹) Intensity Assignment

~3000-2500 Broad, Strong
O-H stretching of the P-OH

groups (hydrogen-bonded)

~3030 Medium Aromatic C-H stretching

~2930 Medium Aliphatic C-H stretching

~1600, ~1495, ~1450 Medium to Weak Aromatic C=C stretching

~1250-1150 Strong P=O stretching

~1050-950 Strong P-O stretching

~740, ~700 Strong
Aromatic C-H out-of-plane

bending (monosubstituted)

Data sourced from the Spectral Database for Organic Compounds (SDBS)[3][4][5][6].

Interpretation:

The most prominent feature is the very broad and strong absorption in the 3000-2500 cm⁻¹

region, which is characteristic of the O-H stretching vibrations of the strongly hydrogen-

bonded phosphonic acid groups.

The sharp peaks corresponding to aromatic and aliphatic C-H stretching are observed

around 3030 cm⁻¹ and 2930 cm⁻¹, respectively.
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The strong absorption band between 1250-1150 cm⁻¹ is assigned to the P=O stretching

vibration. This is a key diagnostic peak for phosphonic acids.

The strong bands in the 1050-950 cm⁻¹ region are attributed to the P-O stretching vibrations.

The strong absorptions around 740 cm⁻¹ and 700 cm⁻¹ are characteristic of the out-of-plane

C-H bending of a monosubstituted benzene ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity and structure.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
Objective: To obtain the mass spectrum of (2-Phenylethyl)phosphonic acid to determine its

molecular weight and fragmentation pattern.

Methodology:

Sample Introduction:

For a non-volatile solid like (2-Phenylethyl)phosphonic acid, a direct insertion probe is

typically used.

A small amount of the sample is placed in a capillary tube at the tip of the probe.

Ionization:

The probe is inserted into the ion source of the mass spectrometer, which is under high

vacuum.

The sample is heated to induce vaporization.

The vaporized molecules are bombarded with a high-energy electron beam (typically 70

eV), causing ionization and fragmentation.
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Mass Analysis and Detection:

The resulting positively charged ions (the molecular ion and fragment ions) are

accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

The separated ions are detected, and a mass spectrum is generated, which is a plot of ion

abundance versus m/z.

Sample Introduction Ionization Mass Analysis

Load Direct Insertion Probe Vaporize Sample Electron Bombardment (70 eV) Accelerate Ions Separate by m/z Detect Ions Mass Spectrum Generation

Click to download full resolution via product page

Caption: Workflow for EI-MS analysis of a non-volatile solid.

Predicted Mass Spectrum and Fragmentation Pattern
A mass spectrum for (2-Phenylethyl)phosphonic acid was not available in the public

databases searched. However, based on its structure, the following key features and

fragmentation pathways can be predicted:

Molecular Ion (M⁺˙): The molecular ion peak is expected at m/z = 186. Due to the presence

of the relatively stable phenyl group, this peak should be observable.

Key Fragmentation Pathways:

Benzylic Cleavage: Cleavage of the Cα-Cβ bond is a very common fragmentation pathway

for compounds containing a phenyl group. This would result in the formation of a stable

tropylium ion at m/z = 91. This is often the base peak in the mass spectra of such

compounds. The other fragment would be [CH₂P(O)(OH)₂]⁺˙.
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Loss of Water: The phosphonic acid group can readily lose water molecules, leading to

peaks at m/z = 168 (M-18) and m/z = 150 (M-36).

Cleavage of the C-P Bond: Cleavage of the bond between the ethyl chain and the

phosphorus atom could lead to a phenylethyl cation at m/z = 105.

Predicted Major Fragments:

m/z Predicted Fragment

186 [C₈H₁₁O₃P]⁺˙ (Molecular Ion)

168 [M - H₂O]⁺˙

105 [C₈H₉]⁺

91 [C₇H₇]⁺ (Tropylium ion)

Conclusion
This technical guide has provided a comprehensive overview of the spectroscopic data for (2-
Phenylethyl)phosphonic acid. The ¹H NMR, ¹³C NMR, and IR spectra have been presented

and interpreted in detail, providing a solid foundation for the structural characterization of this

compound. While experimental mass spectrometry and ³¹P NMR data were not available in the

searched public databases, predictive analyses based on the known chemistry of

organophosphorus compounds have been included to offer a more complete picture. The

detailed experimental protocols serve as a valuable resource for researchers seeking to

acquire their own high-quality spectroscopic data for this and similar molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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